Cas no 62535-63-1 (Thieno[2,3-c]pyridinium, 6-dodecyl-4,5,6,7-tetrahydro-6-methyl-, iodide)

Thieno[2,3-c]pyridinium, 6-dodecyl-4,5,6,7-tetrahydro-6-methyl-, iodide structure
62535-63-1 structure
Product Name:Thieno[2,3-c]pyridinium, 6-dodecyl-4,5,6,7-tetrahydro-6-methyl-, iodide
CAS No:62535-63-1
MF:C20H36INS
MW:449.476016998291
CID:441348
PubChem ID:71385456
Update Time:2025-04-19

Thieno[2,3-c]pyridinium, 6-dodecyl-4,5,6,7-tetrahydro-6-methyl-, iodide Chemical and Physical Properties

Names and Identifiers

    • Thieno[2,3-c]pyridinium, 6-dodecyl-4,5,6,7-tetrahydro-6-methyl-, iodide
    • 6-dodecyl-6-methyl-5,7-dihydro-4H-thieno[2,3-c]pyridin-6-ium,iodide
    • DTXSID50807687
    • 6-Dodecyl-6-methyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-6-ium iodide
    • 62535-63-1
    • Inchi: 1S/C20H36NS.HI/c1-3-4-5-6-7-8-9-10-11-12-15-21(2)16-13-19-14-17-22-20(19)18-21;/h14,17H,3-13,15-16,18H2,1-2H3;1H/q+1;/p-1
    • InChI Key: JCJVPVKGYRBINF-UHFFFAOYSA-M
    • SMILES: [I-].S1C=CC2=C1C[N+](C)(CCCCCCCCCCCC)CC2

Computed Properties

  • Exact Mass: 412.8792
  • Monoisotopic Mass: 449.16132g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 11
  • Complexity: 293
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 28.2Ų

Experimental Properties

  • PSA: 0
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